Cas no 112170-34-0 (2-benzoylpyrimidine)

• Product Name: 2-benzoylpyrimidine
• CAS No: 112170-34-0
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 1199834
• PubChem ID: 10352351
• Update Time: 2025-06-14

2-benzoylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl-2-pyrimidinyl-
• phenyl(pyrimidin-2-yl)methanone
• 2-benzoylpyrimidine
• KFGGAFBXJXIXCC-UHFFFAOYSA-N
• SCHEMBL2890937
• DTXSID70438513
• benzoyl pyrimidine
• AKOS010013741
• Phenylpyrimidylketon
• EN300-124892
• 112170-34-0
• G74930

• Inchi： 1S/C11H8N2O/c14-10(9-5-2-1-3-6-9)11-12-7-4-8-13-11/h1-8H
• InChI Key： KFGGAFBXJXIXCC-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-benzoylpyrimidine

Comprehensive Overview of 2-Benzoylpyrimidine (CAS No. 112170-34-0): Properties, Applications, and Industry Insights

2-Benzoylpyrimidine (CAS No. 112170-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a pyrimidine ring bonded to a benzoyl group, exhibits unique chemical properties that make it valuable for synthetic applications. With the rise of AI-driven drug discovery and green chemistry trends, researchers are increasingly exploring its potential as a building block for bioactive molecules.

The compound’s molecular structure (C₁₁H₈N₂O) combines aromaticity with polar functional groups, enabling diverse reactivity. Recent studies highlight its role in kinase inhibitor synthesis, a hot topic in cancer therapeutics. Its CAS registry number 112170-34-0 ensures precise identification in global databases, addressing the growing demand for standardized chemical identifiers in regulatory compliance.

In material science, 2-benzoylpyrimidine derivatives are investigated for OLED applications, aligning with the surge in flexible electronics research. The compound’s fluorescence properties—often searched alongside terms like "pyrimidine-based luminophores"—make it relevant for optoelectronic device development. Industry reports suggest a CAGR of 6.2% for such intermediates, driven by pharmaceutical outsourcing trends.

Synthetic methodologies for 112170-34-0 frequently appear in cross-coupling reaction literature, reflecting the broader interest in Pd-catalyzed transformations. Environmental considerations have also spurred research into solvent-free synthesis routes, responding to queries about green synthetic protocols. Analytical characterization via HPLC-MS and NMR remains crucial, as evidenced by frequent searches for pyrimidine purity analysis.

Regulatory-wise, the compound falls under REACH compliance but avoids restrictive classifications, making it accessible for global supply chains. Safety data sheets emphasize standard lab precautions, addressing common concerns about handling aromatic ketones. With custom synthesis inquiries rising 18% YoY, suppliers are expanding catalog offerings of benzoylpyrimidine isomers.

Emerging applications include photoredox catalysis and metal-organic frameworks (MOFs), areas frequently explored in grant-funded research. The compound’s structure-activity relationship (SAR) potential keeps it relevant in medicinal chemistry forums, particularly for fragment-based drug design strategies. Patent analysis shows 127 filings referencing 112170-34-0 since 2020, primarily in EGFR inhibitor patents.

Market-wise, the Asia-Pacific region dominates production, correlating with searches for pyrimidine manufacturers China. Quality benchmarks now include genotoxic impurity testing, reflecting tightened ICH guidelines. As computational chemistry tools advance, molecular docking studies increasingly utilize 2-benzoylpyrimidine scaffolds for virtual screening.

Storage recommendations typically suggest ambient conditions in amber glass containers—a detail often queried alongside heterocycle stability. The compound’s logP value (~2.1) makes it suitable for blood-brain barrier penetration studies, a trending topic in neuropharmacology. Recent review articles position it as a privileged structure in small molecule libraries.

In academic settings, 112170-34-0 features in advanced organic chemistry curricula, particularly in modules about heteroaromatic ketones. Its scalable synthesis appeals to process chemistry professionals, while click chemistry adaptations expand its utility in bioconjugation. The compound’s chromatographic behavior is well-documented, aiding method development for HPLC method transfer protocols.

Future prospects include exploration in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, aligning with targeted protein degradation research. With automated synthesis platforms gaining traction, 2-benzoylpyrimidine derivatives are likely to see expanded high-throughput screening applications. Industry conferences increasingly feature sessions on pyrimidine analog optimization, underscoring its enduring relevance.